Cas no 2411235-48-6 (N-({thieno3,2-bpyridin-6-yl}methyl)prop-2-enamide)

• Product Name: N-({thieno3,2-bpyridin-6-yl}methyl)prop-2-enamide
• CAS No: 2411235-48-6
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 5414701
• PubChem ID: 146108158
• Update Time: 2025-10-18

N-({thieno3,2-bpyridin-6-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-({thieno[3,2-b]pyridin-6-yl}methyl)prop-2-enamide
• Z2738284134
• 2411235-48-6
• N-(Thieno[3,2-b]pyridin-6-ylmethyl)prop-2-enamide
• EN300-26596154
• N-({thieno3,2-bpyridin-6-yl}methyl)prop-2-enamide

• Inchi： 1S/C11H10N2OS/c1-2-11(14)13-7-8-5-10-9(12-6-8)3-4-15-10/h2-6H,1,7H2,(H,13,14)
• InChI Key： YVPPHNVFYNJJRW-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=CC(=CN=2)CNC(C=C)=O

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.2Ų

Additional information on N-({thieno3,2-bpyridin-6-yl}methyl)prop-2-enamide

Recent Advances in the Study of N-({thieno[3,2-b]pyridin-6-yl}methyl)prop-2-enamide (CAS: 2411235-48-6)

The compound N-({thieno[3,2-b]pyridin-6-yl}methyl)prop-2-enamide (CAS: 2411235-48-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thienopyridine scaffold, has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapy. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway for N-({thieno[3,2-b]pyridin-6-yl}methyl)prop-2-enamide, highlighting its efficient production through a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability and solubility, which are critical for its pharmacokinetic profile. Additionally, molecular docking simulations revealed strong binding affinities to specific kinase targets, suggesting its potential as a selective inhibitor in oncogenic signaling pathways.

Further research has focused on the compound's mechanism of action. In vitro assays demonstrated that N-({thieno[3,2-b]pyridin-6-yl}methyl)prop-2-enamide exhibits potent inhibitory effects against aberrant kinase activity in various cancer cell lines, including non-small cell lung cancer (NSCLC) and colorectal cancer. The compound's ability to induce apoptosis and suppress tumor growth in xenograft models was also confirmed, underscoring its therapeutic potential. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters, which reported synergistic effects when combined with existing chemotherapeutic agents.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Recent pharmacokinetic studies have identified metabolic stability as a key area for improvement, prompting investigations into prodrug formulations and structural analogs. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward preclinical trials.

In summary, N-({thieno[3,2-b]pyridin-6-yl}methyl)prop-2-enamide (CAS: 2411235-48-6) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its robust biological activity and modular chemical structure make it a versatile scaffold for further exploration. As research progresses, this compound may pave the way for novel targeted therapies in oncology and beyond.